3,4-Dihydroxycinnamic acid methyl ester

• IUPAC Name: methyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
• InChI: InChI=1S/C10H10O4/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2-6,11-12H,1H3
• InChI Key: OCNYGKNIVPVPPX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C=CC1=CC(=C(C=C1)O)O
• Molecular Formula: C10H10O4
• Molecular Weight: 194.18 g/mol
• CAS RN: 3843-74-1

Description

3,4-Dihydroxycinnamic acid methyl ester is a natural product found in Smilax bracteata, Koyamasia calcarea, and other organisms with data available.

Scientific Research Applications

Antioxidant and Exercise Tolerance

3,4-Dihydroxycinnamic acid (3,4-DA) demonstrates a significant role in enhancing exercise tolerance and reducing fatigue in rats. This is attributed to its high antioxidant potential, which leads to reduced blood lactate and markers of hepatic oxidation without affecting blood glucose and antioxidant enzymes (Novaes et al., 2012).

Inhibition of Seed Germination

3,4-Dihydroxycinnamic acid methyl ester is identified as an active constituent that inhibits the germination of lettuce seeds. This discovery indicates its potential use in controlling unwanted plant growth (Oh et al., 2002).

Microbial Catabolism in Human Colon

The compound is efficiently catabolized by human colonic microbiota, indicating its potential role in gut health and possible implications for dietary consumption (Omar et al., 2020).

Biological Activities in Traditional Chinese Herbs

Caffeic acid derivatives, including 3,4-dihydroxycinnamic acid, are significant components of traditional Chinese herbs, showing diverse biological activities like antioxidant and antiviral properties (Jiang et al., 2005).

Oxidative Degradation Studies

3,4-Dihydroxycinnamic acid undergoes oxidative degradation under certain conditions, providing insights into its chemical stability and potential industrial applications (Amadelli et al., 2000).

Biotechnological Production in Microbial Systems

It is possible to biosynthesize caffeic acid (3,4-dihydroxycinnamic acid) in microbial systems like Escherichia coli, opening avenues for its large-scale production and use in pharmaceuticals (Lin & Yan, 2012).

Antioxidant Activity in Cell Protection

Alkyl esters of hydroxycinnamic acids, including those derived from 3,4-dihydroxycinnamic acid, have been shown to possess enhanced antioxidant properties and protect cells against oxidative stress, indicating their potential therapeutic applications (Garrido et al., 2012).

Potential in Cancer Treatment

Long-chain alkyl esters of 3,4-dihydroxycinnamic acid have shown promising results in selectively inducing apoptosis in cancer cells, highlighting its potential as an anticancer agent (Menezes et al., 2017).